N-{[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)(methyl)amino]carbonyl}-1-piperidinesulfonamide

• IUPAC Name: 1-(4-methoxy-6-methyl-1,3,5-triazin-2-yl)-1-methyl-3-piperidin-1-ylsulfonylurea
• InChI: InChI=1S/C12H20N6O4S/c1-9-13-10(15-11(14-9)22-3)17(2)12(19)16-23(20,21)18-7-5-4-6-8-18/h4-8H2,1-3H3,(H,16,19)
• InChI Key: BPJUQSYMVFRRJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC(=N1)OC)N(C)C(=O)NS(=O)(=O)N2CCCCC2
• Molecular Formula: C12H20N6O4S
• Molecular Weight: 344.39 g/mol

Description

“N-{[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)(methyl)amino]carbonyl}-1-piperidinesulfonamide” is a compound that contains a 1,3,5-triazine ring, which is a six-membered heterocyclic ring with three nitrogen atoms and three carbon atoms. The compound also contains a methoxy group (OCH3), a methyl group (CH3), and a sulfonamide group (SO2NH2).

Synthesis Analysis

The synthesis of such compounds often involves the reaction of appropriate amines with sulfonyl chlorides. The chloride ion of the sulfonyl chloride is replaced with the amine to form the sulfonamide.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,3,5-triazine ring substituted with a methoxy group and a methyl group. It also contains a sulfonamide group attached to a piperidine ring.

Physical And Chemical Properties Analysis

The compound is likely to be a solid under normal conditions. Its solubility in various solvents and its melting point would need to be determined experimentally.

Mechanism of Action

While the exact mechanism of action for this specific compound is not clear, sulfonylurea herbicides typically work by inhibiting cell division in the shoots and roots of plants.

Safety and Hazards

As with any chemical compound, handling “N-{[(4-methoxy-6-methyl-1,3,5-triazin-2-yl)(methyl)amino]carbonyl}-1-piperidinesulfonamide” requires appropriate safety measures. It’s important to avoid contact with skin and eyes, and to avoid inhalation or ingestion. In case of accidental exposure, it’s advised to rinse with water and seek medical help.

Future Directions

Future research could focus on understanding the degradation pathways of this compound in various environmental conditions. Additionally, studies could explore its potential uses in agriculture or other industries, and assess its environmental impact.